Cas no 477847-39-5 (Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-)

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-, is a nitro-substituted heterocyclic compound featuring a benzo[b]thiophene core with a carboxamide functional group at the 2-position. The presence of the nitro group at the 5-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The N,N-diethyl substitution on the amide moiety improves solubility in organic solvents, facilitating further derivatization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, including kinase inhibitors and antimicrobial agents. Its structural features allow for versatile modifications, enabling tailored applications in drug discovery and material science.
Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro- structure
477847-39-5 structure
Product Name:Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-
CAS No:477847-39-5
MF:C13H14N2O3S
MW:278.326861858368
MDL:MFCD02082842
CID:5234751
Update Time:2026-03-08

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-
    • MDL: MFCD02082842
    • Inchi: 1S/C13H14N2O3S/c1-3-14(4-2)13(16)12-8-9-7-10(15(17)18)5-6-11(9)19-12/h5-8H,3-4H2,1-2H3
    • InChI Key: BKNRUOIDCTYJOB-UHFFFAOYSA-N
    • SMILES: C12=CC=C([N+]([O-])=O)C=C1C=C(C(N(CC)CC)=O)S2

Experimental Properties

  • Density: 1.305±0.06 g/cm3(Predicted)
  • Boiling Point: 466.5±25.0 °C(Predicted)
  • pka: -1.75±0.70(Predicted)

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro- Pricemore >>

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